Cas no 2168911-13-3 (1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide
• CAS No: 2168911-13-3
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 6587321
• PubChem ID: 17928307
• Update Time: 2025-10-29

1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide
• 2168911-13-3
• EN300-1461102

• Inchi： 1S/C11H10FN3O/c1-7-10(11(13)16)6-15(14-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H2,13,16)
• InChI Key： VLHNXGRTIXENAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(N)=O)C(C)=N1

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

1-(4-Fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide (CAS No. 2168911-13-3) is a versatile compound with significant potential in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The unique structural features of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide make it an attractive candidate for further research and development.

The chemical structure of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide consists of a pyrazole ring substituted with a 4-fluorophenyl group and a methyl group at the 3-position, with a carboxamide functional group at the 4-position. This combination of substituents imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are important factors in drug design.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic properties, making it a promising candidate for the treatment of pain conditions.

In the field of oncology, 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide has demonstrated antitumor activity against several cancer cell lines. Studies have shown that it can induce apoptosis and cell cycle arrest in cancer cells, thereby inhibiting tumor growth. These findings suggest that this compound could be developed as a novel anticancer agent, particularly for solid tumors such as breast and lung cancer.

The pharmacokinetic properties of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical development. The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated, indicating its potential for treating central nervous system (CNS) disorders.

In addition to its therapeutic applications, 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide has been explored as a tool compound in chemical biology research. Its selective binding to specific protein targets makes it useful for studying protein function and signaling pathways. For example, it has been used to investigate the role of certain kinases in cellular processes such as proliferation and differentiation.

The synthesis of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide has been optimized to improve yield and purity. Various synthetic routes have been reported, including multistep processes involving coupling reactions and cyclization steps. These methods provide a robust platform for large-scale production, which is essential for both research and commercial applications.

To further enhance the therapeutic potential of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide, efforts are underway to develop prodrugs and analogs with improved pharmacological properties. For instance, prodrugs designed to enhance solubility and reduce toxicity have shown promising results in preclinical studies. Additionally, structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity.

In conclusion, 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carboxamide (CAS No. 2168911-13-3) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.